![molecular formula C20H20N4O2 B2373654 [4-(5-Methylpyrimidin-2-yl)oxypiperidin-1-yl]-quinolin-2-ylmethanone CAS No. 2379997-80-3](/img/structure/B2373654.png)
[4-(5-Methylpyrimidin-2-yl)oxypiperidin-1-yl]-quinolin-2-ylmethanone
Overview
Description
[4-(5-Methylpyrimidin-2-yl)oxypiperidin-1-yl]-quinolin-2-ylmethanone is a chemical compound that has been studied for its potential use in scientific research. This compound has shown promise in various applications, including as a tool for investigating biological processes and as a potential therapeutic agent for various diseases.
Mechanism of Action
The mechanism of action of [4-(5-Methylpyrimidin-2-yl)oxypiperidin-1-yl]-quinolin-2-ylmethanone is not fully understood. However, it is believed to act by inhibiting certain enzymes or proteins involved in various biological processes.
Biochemical and Physiological Effects
[4-(5-Methylpyrimidin-2-yl)oxypiperidin-1-yl]-quinolin-2-ylmethanone has been shown to have various biochemical and physiological effects. These include the inhibition of certain enzymes or proteins involved in cellular processes, as well as the potential to induce cell death in cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using [4-(5-Methylpyrimidin-2-yl)oxypiperidin-1-yl]-quinolin-2-ylmethanone in lab experiments is its potential as a tool for investigating biological processes. However, one limitation is the need for careful handling and storage, as this compound is potentially hazardous.
Future Directions
There are several future directions for research involving [4-(5-Methylpyrimidin-2-yl)oxypiperidin-1-yl]-quinolin-2-ylmethanone. These include further investigations into its mechanism of action, as well as its potential use as a therapeutic agent for various diseases. Additionally, research could focus on the development of new compounds based on the structure of [4-(5-Methylpyrimidin-2-yl)oxypiperidin-1-yl]-quinolin-2-ylmethanone, with the aim of improving its efficacy and reducing potential side effects.
Synthesis Methods
The synthesis of [4-(5-Methylpyrimidin-2-yl)oxypiperidin-1-yl]-quinolin-2-ylmethanone involves several steps, including the reaction of 2-chloro-4-methylpyrimidine with piperidine, followed by the addition of 2-chloroquinoline and the subsequent reaction with sodium methoxide. The final product is obtained through purification and isolation steps.
Scientific Research Applications
[4-(5-Methylpyrimidin-2-yl)oxypiperidin-1-yl]-quinolin-2-ylmethanone has been studied for its potential use in various scientific research applications. One area of interest is in the study of biological processes, including the interactions between proteins and other molecules. This compound has also shown potential as a therapeutic agent for various diseases, including cancer and neurodegenerative disorders.
properties
IUPAC Name |
[4-(5-methylpyrimidin-2-yl)oxypiperidin-1-yl]-quinolin-2-ylmethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O2/c1-14-12-21-20(22-13-14)26-16-8-10-24(11-9-16)19(25)18-7-6-15-4-2-3-5-17(15)23-18/h2-7,12-13,16H,8-11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YJAOYMLAXWHAGS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(N=C1)OC2CCN(CC2)C(=O)C3=NC4=CC=CC=C4C=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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